ethyl 6-bromo-2-oxo-4-phenyl-1,2-dihydro-3-quinolinecarboxylate

• IUPAC Name: ethyl 6-bromo-2-oxo-4-phenyl-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C18H14BrNO3/c1-2-23-18(22)16-15(11-6-4-3-5-7-11)13-10-12(19)8-9-14(13)20-17(16)21/h3-10H,2H2,1H3,(H,20,21)
• InChI Key: DVAZBGQIYDXDNH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(C=CC(=C2)Br)NC1=O)C3=CC=CC=C3
• Molecular Formula: C18H14BrNO3
• Molecular Weight: 372.2 g/mol

Description

Ethyl 6-bromo-2-oxo-4-phenyl-1,2-dihydro-3-quinolinecarboxylate is a complex organic compound. It is a derivative of quinoline, a class of compounds that are often used in medicinal chemistry due to their wide range of biological activities.

Molecular Structure Analysis

Based on its name, this compound likely contains a quinoline backbone, which is a type of heterocyclic compound containing two fused rings (a benzene ring and a pyridine ring). It also has an ethyl carboxylate group attached, which could influence its reactivity and properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence of the bromine atom and the ethyl carboxylate group could influence properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many quinoline derivatives exhibit biological activity and are used in medicinal chemistry.

Safety and Hazards

As with any chemical compound, handling ethyl 6-bromo-2-oxo-4-phenyl-1,2-dihydro-3-quinolinecarboxylate would require appropriate safety precautions. Without specific data, it’s hard to comment on the exact hazards this compound might present.

Future Directions

The future directions for research on this compound would likely depend on its observed properties and activities. If it exhibits interesting biological activity, it could be further studied for potential medicinal applications.